Cas no 1023558-61-3 (4-(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)-3-benzyl-1,2,4-triazoline-5-thione)

• Product Name: 4-(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)-3-benzyl-1,2,4-triazoline-5-thione
• CAS No: 1023558-61-3
• MF: C₂₁H₁₄ClF₃N₄S₂
• MW: 478.940870761871
• MDL: MFCD00245944
• CID: 5013768
• Update Time: 2026-02-27

4-(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)-3-benzyl-1,2,4-triazoline-5-thione Chemical and Physical Properties

Names and Identifiers

• 4-(4-(3-CHLORO-5-(TRIFLUOROMETHYL)(2-PYRIDYLTHIO))PHENYL)-3-BENZYL-1,2,4-TRIAZOLINE-5-THIONE
• 3-benzyl-4-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• 4-(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)-3-benzyl-1,2,4-triazoline-5-thione

• MDL： MFCD00245944
• Inchi： 1S/C21H14ClF3N4S2/c22-17-11-14(21(23,24)25)12-26-19(17)31-16-8-6-15(7-9-16)29-18(27-28-20(29)30)10-13-4-2-1-3-5-13/h1-9,11-12H,10H2,(H,28,30)
• InChI Key： XAUZQRZFDQCORI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1SC1C=CC(=CC=1)N1C(NN=C1CC1C=CC=CC=1)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 664
• XLogP3: 6
• Topological Polar Surface Area: 97.9

Additional information on 4-(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)-3-benzyl-1,2,4-triazoline-5-thione

Comprehensive Analysis of 4-(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)-3-benzyl-1,2,4-triazoline-5-thione (CAS No. 1023558-61-3)

4-(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)-3-benzyl-1,2,4-triazoline-5-thione (CAS No. 1023558-61-3) is a highly specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a triazoline-5-thione core and a trifluoromethylpyridyl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This compound's unique properties align with current trends in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

The growing demand for heterocyclic compounds in medicinal chemistry has put 4-(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)-3-benzyl-1,2,4-triazoline-5-thione in the spotlight. Researchers are increasingly investigating its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation research. The presence of both chloro and trifluoromethyl groups enhances its lipophilicity, a crucial factor in drug design for improved membrane permeability.

Recent studies have highlighted the importance of sulfur-containing heterocycles like this compound in developing new antimicrobial agents, addressing the global concern of antibiotic resistance. The pyridylthio moiety in particular has shown promise in interacting with bacterial protein targets. This aligns with frequent search queries about "new antibiotic compounds" and "solutions for drug-resistant infections" in scientific databases.

From a synthetic chemistry perspective, the compound's 1,2,4-triazoline-5-thione structure offers multiple sites for modification, making it valuable for structure-activity relationship (SAR) studies. Pharmaceutical companies are actively searching for such versatile building blocks, as evidenced by the rising popularity of terms like "custom heterocyclic synthesis" and "medicinal chemistry intermediates" in patent literature and research publications.

The trifluoromethyl group incorporation has become a major trend in modern drug design, with approximately 30% of newly approved drugs containing this moiety. This explains why searches for "CF3-containing compounds" and "fluorinated pharmaceuticals" have increased dramatically in recent years. 4-(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)-3-benzyl-1,2,4-triazoline-5-thione represents an excellent example of this important structural feature.

In agrochemical applications, compounds with similar structures to CAS 1023558-61-3 have shown potential as plant growth regulators and pesticide intermediates. The agriculture industry's focus on developing more efficient and environmentally friendly crop protection agents has led to increased research into such complex molecules. This connects with trending searches about "next-generation agrochemicals" and "sustainable pest control solutions."

Analytical characterization of this compound presents interesting challenges due to its multiple functional groups. Advanced techniques like LC-MS and NMR spectroscopy are typically required for quality control, reflecting the pharmaceutical industry's growing need for precise analytical methods. This aspect responds to common queries about "characterization of complex heterocycles" in chemical forums and research communities.

The stability profile of 4-(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)-3-benzyl-1,2,4-triazoline-5-thione under various conditions is another area of active investigation. Understanding its degradation pathways is crucial for formulation scientists, as evidenced by frequent searches for "heterocyclic compound stability" and "pharmaceutical degradation studies." The thione group in particular requires careful handling to prevent oxidation during storage and processing.

From a commercial perspective, the compound's niche application potential creates opportunities for specialized chemical suppliers. The demand for such high-value intermediates continues to grow, with research organizations seeking reliable sources of complex molecules for their drug discovery programs. This market trend is reflected in increasing searches for "custom chemical synthesis" and "rare pharmaceutical intermediates."

Future research directions for CAS 1023558-61-3 may include exploration of its metal complexation properties, given the presence of multiple potential coordination sites. The growing field of metallodrugs and catalytic applications of such compounds could open new avenues for investigation, addressing popular queries about "metal-organic frameworks in medicine" and "catalytic heterocycles."

In conclusion, 4-(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)-3-benzyl-1,2,4-triazoline-5-thione represents a fascinating case study in modern heterocyclic chemistry. Its structural complexity and multifunctional nature make it relevant to multiple cutting-edge research areas, from drug discovery to materials science. As scientific understanding of such complex molecules deepens, their potential applications continue to expand, making them valuable subjects for both academic and industrial research.